Cas no 1203114-01-5 (2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• CAS No: 1203114-01-5
• MF: C₁₈H₂₀FNO₂S
• MW: 333.420307159424
• CID: 6171485
• PubChem ID: 30943648
• Update Time: 2025-10-10

2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• SR-01000922590-1
• 2-(4-fluorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• 1203114-01-5
• SR-01000922590
• AKOS024509429
• 2-(4-fluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}acetamide
• F5467-0028
• 2-(4-fluorophenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide

• Inchi： 1S/C18H20FNO2S/c19-15-5-3-14(4-6-15)12-17(21)20-13-18(7-9-22-10-8-18)16-2-1-11-23-16/h1-6,11H,7-10,12-13H2,(H,20,21)
• InChI Key： YEZREYDMHXVLSR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CC2C=CC(=CC=2)F)=O)CCOCC1

Computed Properties

• Exact Mass: 333.11987822g/mol
• Monoisotopic Mass: 333.11987822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide

Introduction to 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203114-01-5) and Its Emerging Applications in Chemical Biology

The compound 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide, identified by its CAS number 1203114-01-5, represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines a fluorophenyl moiety with a thiophen-2-yl substituent linked via an oxan ring to an acetamide backbone. Such a structural configuration not only imparts unique electronic and steric properties but also opens up diverse possibilities for its biological activity and therapeutic potential.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The presence of the thiophene ring, a well-known pharmacophore in many bioactive molecules, contributes to the compound's potential interactome with biological targets. Specifically, the thiophen-2-yl group can engage in π-stacking interactions and hydrogen bonding, which are critical for modulating binding affinity and selectivity. Moreover, the incorporation of a fluorine atom at the para position of the phenyl ring enhances metabolic stability while influencing electronic distribution, making it an attractive feature for drug candidates.

The acetamide moiety in the structure further extends its versatility, as amides are frequently found in biologically active peptides and small molecules. This segment can participate in hydrogen bonding networks, thereby facilitating interactions with protein targets. The overall scaffold of 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203114-01-5) thus positions it as a promising candidate for further exploration in drug discovery pipelines.

In light of recent research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that analogs featuring similar structural motifs may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various pathological conditions. The fluorophenyl group's ability to influence binding kinetics has been particularly noted, with preliminary computational studies indicating favorable interactions with hydrophobic pockets in target proteins. Such insights are crucial for rationalizing structure-activity relationships (SARs) and optimizing lead compounds.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. These heterocycles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203114-01-5) allows for fine-tuning of electronic properties through substituent effects, which is essential for achieving high selectivity against biological targets. This balance between steric hindrance and electronic modulation is key to developing molecules that minimize off-target effects while maximizing therapeutic efficacy.

Moreover, the compound's solubility profile and pharmacokinetic properties have been subjects of interest in recent pharmacokinetic studies. The presence of polar functional groups such as the acetamide moiety enhances water solubility, which is advantageous for oral administration or formulation into injectable solutions. Concurrently, the lipophilic nature of the fluorophenyl group aids in crossing biological membranes, ensuring adequate bioavailability. These characteristics make it a compelling candidate for further development into a drug candidate.

Emerging research also suggests potential applications of this compound in neurodegenerative diseases. The ability of thiophene derivatives to cross the blood-brain barrier has been exploited in designing therapeutics targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The specific scaffold of 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203114-01-5) may offer unique interactions with neuroreceptors or enzymes involved in these pathologies. Preliminary screening assays have shown promising results, warranting further investigation into its neuroprotective or neuromodulatory capabilities.

In conclusion, the compound 2-(4-fluorophenyl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide, identified by its CAS number 1203114-01-5, represents a structurally sophisticated molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups—namely the fluorophenyl, thiophene, and acetamide moieties—provides a rich framework for modulating biological activity across multiple therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that insights from studies on analogs will continue to inform future drug discovery efforts.